Cas no 1063733-41-4 (N-(2,4-Dimethoxybenzyl)-1,2,4-thiadiazol-5-amine)

• Product Name: N-(2,4-Dimethoxybenzyl)-1,2,4-thiadiazol-5-amine
• CAS No: 1063733-41-4
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• MDL: MFCD20784227
• CID: 1032768
• PubChem ID: 57732216
• Update Time: 2025-05-21

N-(2,4-Dimethoxybenzyl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dimethoxybenzyl)-1,2,4-thiadiazol-5-amine
• N-[(2,4-dimethoxyphenyl)methyl]-1,2,4-thiadiazol-5-amine
• (2,4-Dimethoxy-benzyl)-[1,2,4]thiadiazol-5-yl-amine
• (2,4-Dimethoxy-benzyl)-(1,2,4)thiadiazol-5-yl-amine
• PubChem23992
• ZEZFQTOAJHHYCZ-UHFFFAOYSA-N
• 1418AA
• NE63667
• SEL14444482
• AK120426
• OR310328
• AX8245842
• (2,4-dimethoxybenzyl)-[1,2,4]thiadiazol-5-yl-amin
• AKOS014608688
• F11987
• MFCD20784227
• AMY202003194
• CS-0035038
• SS-4649
• 1063733-41-4
• SB30447
• (2,4-dimethoxybenzyl)-[1,2,4]thiadiazol-5-yl-amine
• DTXSID40727789
• DB-298205
• SCHEMBL319454
• CS-WAA0099

• MDL： MFCD20784227
• Inchi： 1S/C11H13N3O2S/c1-15-9-4-3-8(10(5-9)16-2)6-12-11-13-7-14-17-11/h3-5,7H,6H2,1-2H3,(H,12,13,14)
• InChI Key： ZEZFQTOAJHHYCZ-UHFFFAOYSA-N
• SMILES： S1C(=NC=N1)NCC1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 251.07284784g/mol
• Monoisotopic Mass: 251.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.5
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2,4-Dimethoxybenzyl)-1,2,4-thiadiazol-5-amine

Recent Advances in the Study of N-(2,4-Dimethoxybenzyl)-1,2,4-thiadiazol-5-amine (CAS: 1063733-41-4)

N-(2,4-Dimethoxybenzyl)-1,2,4-thiadiazol-5-amine (CAS: 1063733-41-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential applications in biomedicine.

The compound belongs to the 1,2,4-thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the 2,4-dimethoxybenzyl group in N-(2,4-Dimethoxybenzyl)-1,2,4-thiadiazol-5-amine enhances its lipophilicity and may influence its pharmacokinetic profile. Recent synthetic approaches have optimized the yield and purity of this compound, enabling more detailed studies of its biological effects.

One of the key areas of investigation has been the compound's interaction with specific molecular targets. Preliminary studies suggest that N-(2,4-Dimethoxybenzyl)-1,2,4-thiadiazol-5-amine may act as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, in vitro assays have demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. These findings open new avenues for the development of novel anti-inflammatory agents based on this chemical scaffold.

In addition to its anti-inflammatory potential, recent research has explored the anticancer properties of N-(2,4-Dimethoxybenzyl)-1,2,4-thiadiazol-5-amine. Cell-based assays have shown that the compound induces apoptosis in certain cancer cell lines, possibly through the activation of intrinsic apoptotic pathways. Further mechanistic studies are underway to elucidate the precise molecular targets and signaling pathways involved in its cytotoxic effects. These studies are critical for understanding the compound's selectivity and potential side effects.

Another promising direction of research involves the compound's application in infectious diseases. Given the structural similarity of 1,2,4-thiadiazoles to other heterocyclic compounds with known antimicrobial activity, researchers have investigated the efficacy of N-(2,4-Dimethoxybenzyl)-1,2,4-thiadiazol-5-amine against bacterial and fungal pathogens. Early results indicate moderate activity against Gram-positive bacteria, suggesting that further structural modifications could enhance its antimicrobial potency.

Despite these encouraging findings, several challenges remain in the development of N-(2,4-Dimethoxybenzyl)-1,2,4-thiadiazol-5-amine as a therapeutic agent. Issues such as solubility, metabolic stability, and toxicity need to be addressed through comprehensive preclinical studies. Recent efforts have focused on derivatizing the core structure to improve its drug-like properties while retaining its biological activity. These modifications include the introduction of polar functional groups and the optimization of the dimethoxybenzyl moiety.

In conclusion, N-(2,4-Dimethoxybenzyl)-1,2,4-thiadiazol-5-amine represents a promising scaffold for the development of new therapeutic agents with potential applications in inflammation, cancer, and infectious diseases. Ongoing research aims to further characterize its biological activity, optimize its chemical structure, and evaluate its safety and efficacy in preclinical models. The insights gained from these studies will be invaluable for advancing this compound toward clinical development.